1,3-Dimethyl-5-phenyl-1,4-dihydropyridazino[3,4-d]pyrimidine

• Molecular Formula: C14H14N4
• Molecular Weight: 238.29 g/mol
• IUPAC Name: 1,3-dimethyl-5-phenyl-4H-pyrimido[4,5-c]pyridazine
• InChI: InChI=1S/C14H14N4/c1-10-8-12-13(11-6-4-3-5-7-11)15-9-16-14(12)18(2)17-10/h3-7,9H,8H2,1-2H3
• InChI Key: GIIFJVUFZSMCTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=NC=NC(=C2C1)C3=CC=CC=C3)C

Description

1,3-Dimethyl-5-phenyl-1,4-dihydropyridazino[3,4-d]pyrimidine is a useful research compound. Its molecular formula is C14H14N4 and its molecular weight is 238.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The 5-chloro-1,3-dimethyl-1,4-dihydropyridazino[3,4-d]pyrimidine (1.1 g), phenyl boronic acid (682 mg) and potassium carbonate (771 mg) were dissolved in toluene (15 mL) and water (1.5 mL). After the reaction mixture was degassed with nitrogen for 30 minute, Pd(PPh3)4 (323 mg) was added. The reaction mixture was again degassed with nitrogen for 20 minutes and then heated to 100° C. for 3 hours in a sealed tube. The reaction mixture was filtered through a celite pad and washed with ethyl acetate (2×20 mL). The combined filtrate was washed with water (10 mL) and brine (10 mL). The organic layer was dried over anhydrous Na2SO4 and concentrated. The residue was purified by column chromatography using MeOH/CHCl3 (0.8:9.2) as eluent to afford 1,3-dimethyl-5-phenyl-1,4-dihydropyridazino[3,4-d]pyrimidine (500 mg) as colorless viscous liquid. 1H NMR (DMSO-d6): δ 1.89 (s, 3H), 3.37 (s, 3H), 3.52 (s, 2H), 7.47-7.57 (m, 5H), 8.60 (s, 1H).